Cas no 1075756-61-4 (Morpholine, 4-(2,6-dichloro-5-fluoro-4-pyrimidinyl)-)

• Product Name: Morpholine, 4-(2,6-dichloro-5-fluoro-4-pyrimidinyl)-
• CAS No: 1075756-61-4
• MF: C₈H₈Cl₂FN₃O
• MW: 252.073022842407
• CID: 2142619
• Update Time: 2023-11-19

Morpholine, 4-(2,6-dichloro-5-fluoro-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichloro-5-fluoropyrimidin-4-yl)morpholine
• BEEVFQMKUBLZAW-UHFFFAOYSA-N
• CID 86644126
• Morpholine, 4-(2,6-dichloro-5-fluoro-4-pyrimidinyl)-

• Inchi： 1S/C8H8Cl2FN3O/c9-6-5(11)7(13-8(10)12-6)14-1-3-15-4-2-14/h1-4H2
• InChI Key： BEEVFQMKUBLZAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)Cl)N1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Topological Polar Surface Area: 38.2

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±42.0 °C(Predicted)
• pka: -1.09±0.48(Predicted)